2-bromo-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[(4-hydroxyoxan-4-yl)methyl]-5-methoxybenzamide
• InChI: InChI=1S/C14H18BrNO4/c1-19-10-2-3-12(15)11(8-10)13(17)16-9-14(18)4-6-20-7-5-14/h2-3,8,18H,4-7,9H2,1H3,(H,16,17)
• InChI Key: DEYYBTUMPBCUQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCC2(CCOCC2)O
• Molecular Formula: C14H18BrNO4
• Molecular Weight: 344.20 g/mol

Description

2-bromo-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-5-methoxybenzamide, also known as BMTB, is a synthetic compound that has gained significant attention in the field of neuroscience research due to its potential therapeutic applications. BMTB is a small molecule that has been shown to modulate ion channels in the brain, making it a promising candidate for the treatment of neurological disorders such as epilepsy and chronic pain.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Research on similar compounds focuses on the development of new synthetic routes and chemical transformations. For instance, studies have explored bromomethoxylation reactions of methoxymethyltetrahydropyran and subsequent chemical modifications to yield various organic compounds (F. Sweet & R. Brown, 1968). These methodologies can be applied in the synthesis of complex molecules, including those with potential pharmaceutical applications.

Biomedical Applications

Compounds structurally related to the query have been investigated for their biomedical applications. For example, a study on 3-(4-bromophenyl)-4-{3-hydroxy-6-(hydroxymethyl)-4-oxo-4H-pyran-2-ylmethyl}isoxazol-5(2H)-one demonstrated its promise for regulating inflammatory diseases, highlighting the potential of similar compounds in biomedical research (Y. E. Ryzhkova et al., 2020).

Photodynamic Therapy for Cancer Treatment

Another application area is in the development of photosensitizers for photodynamic therapy, a treatment modality for cancer. Compounds with structural similarities have been synthesized and characterized for their photophysical and photochemical properties, indicating their potential as photosensitizers (M. Pişkin et al., 2020).

Drug Discovery and Development

In drug discovery, related compounds have been explored as intermediates in the synthesis of pharmacologically active molecules. For instance, the practical synthesis of an orally active CCR5 antagonist involved the use of tetrahydro-2H-pyran derivatives, underlining the importance of these compounds in the development of new drugs (T. Ikemoto et al., 2005).